
Pterisolic acid A CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pterisolic acid A

Cat. No.: B15594137 Get Quote

Pterisolic Acid A: A Technical Overview
Abstract
Pterisolic acid A is a naturally occurring diterpenoid compound first isolated from the fern

Pteris semipinnata. This technical guide provides a comprehensive overview of its chemical

properties, including its CAS number and molecular formula. Detailed experimental protocols

for its isolation and characterization are presented. While direct biological activity and

associated signaling pathways for Pterisolic acid A are not extensively documented in current

scientific literature, this guide summarizes the known biological activities of extracts from Pteris

semipinnata and related compounds, providing a basis for future research into the therapeutic

potential of Pterisolic acid A.

Chemical and Physical Properties
Pterisolic acid A is classified as an ent-kaurane diterpenoid. Its fundamental chemical and

physical properties are summarized below.
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Property Value Reference

CAS Number 1401419-85-9 [1]

Molecular Formula C₂₀H₂₆O₅ [1]

Molecular Weight 346.42 g/mol [1]

Appearance Amorphous powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Biological Context and Potential
Pterisolic acid A is a constituent of Pteris semipinnata, a fern that has been traditionally used

in some cultures for various medicinal purposes.[1] Plants of the genus Pteris are known to

produce a variety of bioactive compounds, including diterpenoids, flavonoids, and

sesquiterpenoids.[2] Extracts from Pteris species have been reported to exhibit a range of

pharmacological activities, including antitumor, antifungal, and antibacterial properties.[2]

While specific studies on the biological activities of Pterisolic acid A are not available in the

reviewed literature, related compounds and extracts from the source plant, Pteris semipinnata,

have demonstrated noteworthy biological effects. For instance, extracts of Pteris semipinnata

have been investigated for their antioxidant activities. Furthermore, other natural acids have

been observed to possess anti-inflammatory and anticancer properties through various

mechanisms of action.[3][4][5]

Given the biological activities of related compounds and the traditional use of the source plant,

Pterisolic acid A represents a molecule of interest for further pharmacological investigation,

particularly in the areas of anti-inflammatory and anticancer research.

Experimental Protocols
The following section details the experimental procedures for the isolation and structural

elucidation of Pterisolic acid A from Pteris semipinnata.
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Extraction and Isolation
The isolation of Pterisolic acid A can be achieved through a multi-step extraction and

chromatographic process.

Plant Material Collection and Preparation: The aerial parts of Pteris semipinnata are

collected, air-dried, and pulverized.

Extraction: The powdered plant material is extracted with 95% ethanol under reflux

conditions. The resulting extract is then concentrated under reduced pressure to yield a

crude residue.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with ethyl acetate and n-butanol to separate compounds based on their polarity.

Chromatographic Separation: The ethyl acetate fraction, which contains Pterisolic acid A, is

subjected to repeated column chromatography. This may involve silica gel, Sephadex LH-20,

and preparative HPLC to isolate the pure compound.

Structural Elucidation
The chemical structure of Pterisolic acid A is determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is used to determine the exact molecular weight and elemental composition,

confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC, and NOESY) NMR experiments are conducted to establish the connectivity of atoms

and the relative stereochemistry of the molecule.

Signaling Pathways: A Hypothetical Framework
As there is no specific research on the signaling pathways modulated by Pterisolic acid A, this

section presents a hypothetical workflow for investigating its potential anti-inflammatory activity,

a common property of similar natural products. A primary pathway often implicated in

inflammation is the Nuclear Factor-kappa B (NF-κB) signaling pathway.
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Investigating Anti-Inflammatory Effects Workflow
The following diagram outlines a potential experimental workflow to assess the anti-

inflammatory properties of Pterisolic acid A and its effect on the NF-κB pathway.
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In Vitro Studies

In Vivo Studies (Hypothetical)

Macrophage Cell Line (e.g., RAW 264.7)

Stimulate with Lipopolysaccharide (LPS)

Treat with Pterisolic Acid A

Measure Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) via ELISA Analyze NF-κB Pathway Proteins (e.g., p-p65, IκBα) by Western Blot

Induce Inflammation in Animal Model (e.g., Carrageenan-induced paw edema)

Inform in vivo studies

Administer Pterisolic Acid A

Measure Paw Edema Histological Analysis of Tissue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15594137?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/312377956_Phytochemical_Screening_and_Antioxidant_Activities_of_the_Frond_Extracts_of_Pteris_semipinnata_Linn_Pteridaceae_A_Traditionally_Used_Medicinal_Pteridophyte_of_Southern_Assam_India
https://www.researchgate.net/publication/5880456_Advances_in_study_on_chemical_constituents_and_pharmacological_activities_of_plants_of_genus_Pteris
https://pubmed.ncbi.nlm.nih.gov/22363615/
https://pubmed.ncbi.nlm.nih.gov/22363615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7460570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10912613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10912613/
https://www.benchchem.com/product/b15594137#pterisolic-acid-a-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15594137#pterisolic-acid-a-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15594137#pterisolic-acid-a-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15594137#pterisolic-acid-a-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15594137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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